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Compound of Interest

Compound Name: Picrotoxin

Cat. No.: B1677862 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Picrotoxin is a non-competitive antagonist of the γ-aminobutyric acid type A (GABA-A)

receptor, a ligand-gated ion channel that mediates the majority of fast inhibitory

neurotransmission in the central nervous system.[1] By blocking the chloride ion channel of the

GABA-A receptor, picrotoxin acts as a potent convulsant and is an essential pharmacological

tool for studying inhibitory signaling, synaptic plasticity, and models of epilepsy.[2][3]

Given its potency, achieving accurate and reproducible experimental results is critically

dependent on the proper preparation and storage of picrotoxin solutions. Picrotoxin is

sparingly soluble in aqueous solutions, making organic solvents necessary for creating

concentrated stock solutions.[1] Dimethyl sulfoxide (DMSO) is an excellent solvent for

picrotoxin, allowing for the preparation of high-concentration stocks that are stable when

stored correctly.[1][4]

This document provides a detailed protocol for preparing stable picrotoxin stock solutions in

DMSO, including quantitative data, storage recommendations, and safety precautions.

Quantitative Data Summary
The following tables provide essential data for the preparation of picrotoxin solutions. For

precise calculations, always refer to the batch-specific molecular weight provided on the
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manufacturer's certificate of analysis.

Table 1: Physicochemical Properties of Picrotoxin

Property Value Reference(s)

Molecular Formula C₁₅H₁₈O₇・C₁₅H₁₆O₆ [1][2]

Molecular Weight ~602.6 g/mol [1][2]

CAS Number 124-87-8 [1]

Appearance
White to light yellow crystalline

solid
[1][2]

| Purity | ≥97-98% |[2] |

Table 2: Solubility of Picrotoxin

Solvent
Maximum
Concentration

Notes Reference(s)

DMSO
~30 mg/mL to 100
mg/mL (~166 mM)

Use of fresh,
anhydrous DMSO
is recommended as
moisture can
reduce solubility.

[1][4]

Ethanol
~15 mg/mL to 100

mg/mL (~166 mM)

Gentle warming may

be required to fully

dissolve.

[1][4]

Water
Insoluble to sparingly

soluble (~3-4 mg/mL)

Not recommended for

stock solutions.
[4][5]

| DMSO:PBS (1:3, pH 7.2) | ~0.25 mg/mL | Aqueous dilutions should be used the same day. |[1]

|

Table 3: Stability and Storage Recommendations
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Form
Storage
Temperature

Duration Reference(s)

Solid Powder -20°C ≥ 4 years [1]

DMSO Stock Solution -80°C Up to 1 year [4]

DMSO Stock Solution -20°C Up to 1 month [4][6]

| Aqueous Working Solution | 2-8°C | ≤ 1 day |[1] |

Experimental Protocol: Preparation of 100 mM
Picrotoxin Stock in DMSO
This protocol describes the preparation of a 100 mM stock solution of picrotoxin in DMSO.

Materials
Picrotoxin powder (e.g., CAS 124-87-8)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber or opaque microcentrifuge tubes or cryovials

Vortex mixer

Sonicator bath (optional)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Hazard: Picrotoxin is a potent neurotoxin and a hazardous substance with high acute toxicity.

[2][7] Handle with extreme care in a designated area, such as a chemical fume hood. Avoid

inhalation of powder and prevent any skin or eye contact.
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Step-by-Step Procedure
Calculate Required Mass:

Determine the desired volume and concentration of the stock solution.

Use the following formula: Mass (mg) = Desired Volume (mL) x Desired Concentration

(mM) x Molecular Weight ( g/mol ) / 1000

Example for 1 mL of 100 mM stock: Mass (mg) = 1 mL x 100 mM x 602.6 g/mol / 1000 =

60.26 mg

Weigh Picrotoxin:

In a chemical fume hood, carefully weigh the calculated mass (e.g., 60.26 mg) of

picrotoxin powder.

Transfer the powder directly into a sterile, appropriately sized tube (e.g., a 1.5 mL amber

microcentrifuge tube).

Solubilization:

Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the

picrotoxin powder. It is crucial to use fresh, high-purity DMSO, as absorbed moisture can

significantly decrease solubility.[4][8]

Tightly cap the tube.

Dissolution:

Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved.

Visually inspect the solution against a light source to ensure no solid particulates remain.

If the compound does not fully dissolve, brief sonication or gentle warming (e.g., in a 37°C

water bath) can be used to aid dissolution.[6][7]

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles which can degrade the compound, divide the stock

solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile, clearly labeled cryovials

or microcentrifuge tubes.

For long-term storage (up to one year), store the aliquots at -80°C.[4]

For short-term storage (up to one month), store at -20°C.[4]

Visualization
Picrotoxin Stock Solution Workflow
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Preparation Steps

Storage

1. Calculate Mass
(e.g., 60.26 mg for 1 mL of 100 mM)

2. Weigh Powder
(Use fume hood and PPE)

3. Add Anhydrous DMSO
(e.g., 1 mL)

4. Dissolve Completely
(Vortex / Sonicate)

5. Aliquot into single-use tubes

6. Store Frozen
(-20°C short-term, -80°C long-term)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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